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Compound of Interest

Compound Name: N,N-Diethyl-4-nitroaniline
CAS No.: 2216-15-1
Cat. No.: B181174
Get Quote
. J

N,N-Diethyl-4-nitroaniline is an aromatic organic compound characterized by a benzene ring
substituted with a nitro group and a diethylamino group at the para (4) position. This "push-pull”
electronic structure, with the electron-donating diethylamino group and the electron-
withdrawing nitro group, is fundamental to its notable chemical and physical properties,
particularly its use as a solvatochromic dye.

Key Identifiers

A consistent and accurate identification is paramount for regulatory compliance, procurement,
and scientific communication.
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Identifier Value Source(s)

CAS Number 2216-15-1 (1102131141

IUPAC Name N,N-diethyl-4-nitroaniline [4]
p-Nitro-N,N-diethylaniline, N,N-

Synonyms Diethyl-p-nitroaniline, N,N- [31[4]

Diethyl-4-nitrobenzenamine

Molecular Formula

C10H14N202

[11(2]31[5]

InChl Key

CFPIZMWTMRWZRO-
UHFFFAOYSA-N

[1](6]

Physicochemical Properties

The following properties are critical for designing experimental conditions, including solvent

selection, reaction temperature, and purification methods.

Property Value Source(s)

Molecular Weight 194.23 g/mol [1112]5]
Yellow needles or yellow

Appearance ) ] [11051[7]
crystalline mass/solid

Melting Point 76 °C [5]

Boiling Point ~350.68 °C (rough estimate) [5]

Solubility Insoluble in water [51[7]

Storage Temperature

Ambient Temperature

[8]

Chemical Structure

The molecular architecture dictates the compound's reactivity and spectral characteristics.

Caption: Skeletal structure of N,N-Diethyl-4-nitroaniline.
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Section 2: Synthesis and Mechanism

N,N-Diethyl-4-nitroaniline is typically synthesized via the nucleophilic substitution of a
halogen on a nitro-substituted benzene ring or by the direct alkylation of a precursor aniline.
The choice of pathway often depends on the availability and cost of starting materials.

Common Synthetic Pathway: Dialkylation

A common laboratory-scale synthesis involves the reaction of a 4-halonitrobenzene (e.g., 1-
bromo-4-nitrobenzene or 1-chloro-4-nitrobenzene) with diethylamine.[9] The reaction proceeds
via a nucleophilic aromatic substitution mechanism, where the electron-withdrawing nitro group
activates the aromatic ring towards attack by the amine.

1-Halo-4-nitrobenzene
Diethylamine

Solvent (e.g., Ethanol)
Base (e.g., K2COs)

Reaction Vessel Aqueous Workup Purification . ; .
Heat (Reflux) (Quenching, Extraction) —> (Recrystallization) | N,N-Diethyl-4-nitroaniline

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of N,N-Diethyl-4-nitroaniline.

Experimental Protocol: Synthesis from 1-Chloro-4-
nitrobenzene

This protocol is a representative example and must be adapted and optimized based on
laboratory conditions. All work must be performed in a well-ventilated fume hood with
appropriate personal protective equipment (PPE).

o Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, combine 1-chloro-4-nitrobenzene (1.0 eq), an excess of diethylamine (2.5-
3.0 eq), and a suitable base such as potassium carbonate (1.5 eq).
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e Solvent Addition: Add a polar aprotic solvent, such as ethanol or acetonitrile, to facilitate the
dissolution of the reactants.

o Reaction: Heat the mixture to reflux and maintain this temperature for several hours (4-8
hours). Monitor the reaction progress using thin-layer chromatography (TLC).

o Workup: After the reaction is complete (as indicated by the consumption of the starting
material), cool the mixture to room temperature. Filter off any inorganic salts.

o Extraction: Remove the solvent under reduced pressure. Dissolve the resulting residue in an
organic solvent like ethyl acetate and wash with water and brine to remove any remaining
diethylamine and salts.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator.

« Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water or ligroin) to yield the final product as yellow crystals.[5]

Section 3: Key Applications and Field Insights

The unique electronic structure of N,N-Diethyl-4-nitroaniline makes it more than just a
synthetic intermediate.

» Solvatochromic Probes: This is a primary application. The compound exhibits strong
solvatochromism, meaning its UV-visible absorption spectrum shifts significantly with
changes in solvent polarity. The large difference in dipole moment between its ground state
and excited state makes it highly sensitive to the surrounding solvent environment. This
property makes it a valuable probe in the determination of empirical solvent polarity scales,
such as the Kamlet-Taft parameters (11*).[10]

 Intermediate in Dye and Pigment Synthesis: As a nitroaniline derivative, it serves as a
precursor for the synthesis of various azo dyes and other colorants used in the textile and
printing industries.

e Non-Linear Optical (NLO) Materials Research: Molecules with significant charge-transfer
character, like N,N-Diethyl-4-nitroaniline, are investigated as model compounds for the
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development of organic materials with non-linear optical properties, which have potential
applications in telecommunications and photonics.[11][12]

Section 4: Safety, Handling, and Reactivity Profile

N,N-Diethyl-4-nitroaniline is a hazardous chemical that requires careful handling. The
information below is a summary; always consult the most current Safety Data Sheet (SDS)
from your supplier before use.[13]

Hazard Summary

While a specific, detailed GHS classification was not consistently available across all sources,
the reactivity profile and data for structurally similar compounds (like N,N-dimethyl-4-
nitroaniline) indicate significant hazards.[14][15]

Hazard Type Description Source(s)

As a nitrated amine, it is a
chemical base that neutralizes
o acids exothermically. It may be
Reactivity ) ) o [51[7]
incompatible with isocyanates,
peroxides, acid halides, and

strong reducing agents.

Aromatic nitro compounds may
react explosively in the
presence of a strong base
Explosive Hazard (e.g., sodium hydroxide) or [51[7]
when mixed with reducing
agents, which can culminate in

detonation.

A structurally similar chemical
is known to cause
methemoglobinemia. It is
Health Hazard presumed to be toxic if [BI[71[14][15]
swallowed, in contact with skin,
or inhaled, and may cause skin

and eye irritation.
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Handling and First Aid

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood. Ensure eyewash stations and safety showers are readily accessible.[15][16]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with
side shields, and a lab coat. Avoid breathing dust.[15][16]

o Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container. Keep
away from strong acids, bases, and oxidizing and reducing agents.[16]

e First Aid:

o Skin Contact: Immediately wash off with plenty of soap and water while removing all
contaminated clothing. Seek immediate medical attention.[16]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes. Seek
immediate medical attention.[15]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[16]

o Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control
center immediately.[15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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